Cas no 1464041-59-5 (1-(cyclopentylmethyl)cyclopropylmethanol)

1-(Cyclopentylmethyl)cyclopropylmethanol is a specialized organic compound featuring a cyclopropane ring and a cyclopentylmethyl group attached to a hydroxymethyl moiety. This structure imparts unique steric and electronic properties, making it a valuable intermediate in synthetic organic chemistry. Its rigid cyclopropane ring enhances stability, while the hydroxyl group provides a reactive site for further functionalization. The compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals, where its constrained geometry can influence molecular interactions. High purity and well-defined stereochemistry ensure consistent performance in demanding applications. Its versatility and structural distinctiveness make it a preferred choice for researchers developing novel compounds with tailored properties.
1-(cyclopentylmethyl)cyclopropylmethanol structure
1464041-59-5 structure
Product Name:1-(cyclopentylmethyl)cyclopropylmethanol
CAS No:1464041-59-5
MF:C10H18O
MW:154.249323368073
CID:5793187
PubChem ID:66023450
Update Time:2025-10-19

1-(cyclopentylmethyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

    • EN300-1248078
    • [1-(cyclopentylmethyl)cyclopropyl]methanol
    • 1464041-59-5
    • CS-0354915
    • AKOS015365781
    • (1-(Cyclopentylmethyl)cyclopropyl)methanol
    • Cyclopropanemethanol, 1-(cyclopentylmethyl)-
    • 1-(cyclopentylmethyl)cyclopropylmethanol
    • Inchi: 1S/C10H18O/c11-8-10(5-6-10)7-9-3-1-2-4-9/h9,11H,1-8H2
    • InChI Key: CSFOIMIRZHKOBV-UHFFFAOYSA-N
    • SMILES: OCC1(CC2CCCC2)CC1

Computed Properties

  • Exact Mass: 154.135765193g/mol
  • Monoisotopic Mass: 154.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.010±0.06 g/cm3(Predicted)
  • Boiling Point: 216.9±8.0 °C(Predicted)
  • pka: 15.10±0.10(Predicted)

1-(cyclopentylmethyl)cyclopropylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1248078-0.05g
[1-(cyclopentylmethyl)cyclopropyl]methanol
1464041-59-5
0.05g
$792.0 2023-06-08
Enamine
EN300-1248078-0.1g
[1-(cyclopentylmethyl)cyclopropyl]methanol
1464041-59-5
0.1g
$829.0 2023-06-08
Enamine
EN300-1248078-0.25g
[1-(cyclopentylmethyl)cyclopropyl]methanol
1464041-59-5
0.25g
$867.0 2023-06-08
Enamine
EN300-1248078-0.5g
[1-(cyclopentylmethyl)cyclopropyl]methanol
1464041-59-5
0.5g
$905.0 2023-06-08
Enamine
EN300-1248078-1.0g
[1-(cyclopentylmethyl)cyclopropyl]methanol
1464041-59-5
1g
$943.0 2023-06-08
Enamine
EN300-1248078-2.5g
[1-(cyclopentylmethyl)cyclopropyl]methanol
1464041-59-5
2.5g
$1848.0 2023-06-08
Enamine
EN300-1248078-5.0g
[1-(cyclopentylmethyl)cyclopropyl]methanol
1464041-59-5
5g
$2732.0 2023-06-08
Enamine
EN300-1248078-10.0g
[1-(cyclopentylmethyl)cyclopropyl]methanol
1464041-59-5
10g
$4052.0 2023-06-08
Enamine
EN300-1248078-50mg
[1-(cyclopentylmethyl)cyclopropyl]methanol
1464041-59-5
50mg
$707.0 2023-10-02
Enamine
EN300-1248078-100mg
[1-(cyclopentylmethyl)cyclopropyl]methanol
1464041-59-5
100mg
$741.0 2023-10-02

Additional information on 1-(cyclopentylmethyl)cyclopropylmethanol

Research Brief on 1-(cyclopentylmethyl)cyclopropylmethanol (CAS: 1464041-59-5): Recent Advances and Applications

1-(cyclopentylmethyl)cyclopropylmethanol (CAS: 1464041-59-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-(cyclopentylmethyl)cyclopropylmethanol via a stereoselective cyclopropanation reaction, achieving high yields (85-92%) and excellent enantiomeric purity (>99% ee). The researchers emphasized the compound's unique structural features, including its rigid cyclopropyl moiety and flexible cyclopentylmethyl side chain, which contribute to its ability to interact with diverse biological targets. Notably, the study identified this compound as a promising scaffold for the development of gamma-aminobutyric acid (GABA) receptor modulators, with potential applications in anxiety and epilepsy disorders.

In the context of drug metabolism, recent investigations have revealed interesting pharmacokinetic properties of 1-(cyclopentylmethyl)cyclopropylmethanol. A 2024 preclinical study reported in Drug Metabolism and Disposition showed that the compound exhibits favorable blood-brain barrier penetration (brain-to-plasma ratio of 1.8:1) and moderate metabolic stability (t1/2 = 4.2 hours in human liver microsomes). These characteristics make it particularly valuable for CNS-targeted drug development programs. Furthermore, molecular docking simulations have suggested potential interactions with cytochrome P450 enzymes, particularly CYP2D6 and CYP3A4, which may influence its metabolic fate in vivo.

The therapeutic potential of derivatives based on the 1-(cyclopentylmethyl)cyclopropylmethanol scaffold has expanded significantly in recent years. A breakthrough study published in Nature Chemical Biology (2024) demonstrated that structural analogs of this compound exhibit potent inhibitory activity against histone deacetylase 6 (HDAC6), with IC50 values in the low nanomolar range. This finding opens new avenues for cancer therapy, as HDAC6 inhibition has shown promise in multiple myeloma and neurodegenerative diseases. The researchers attributed this activity to the optimal spatial arrangement of the cyclopropyl and cyclopentyl groups, which precisely fits the HDAC6 active site.

From a synthetic chemistry perspective, recent advances have focused on developing more sustainable production methods for 1-(cyclopentylmethyl)cyclopropylmethanol. A 2023 Green Chemistry publication described a biocatalytic approach using engineered ketoreductases, achieving the asymmetric reduction of the corresponding ketone precursor with 98% conversion and 99.5% enantiomeric excess. This environmentally friendly method significantly reduces the need for heavy metal catalysts and organic solvents, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles.

In conclusion, 1-(cyclopentylmethyl)cyclopropylmethanol (CAS: 1464041-59-5) represents a versatile and pharmacologically relevant scaffold with diverse applications in medicinal chemistry. Recent research has not only improved our understanding of its synthetic accessibility and biological activities but has also expanded its potential therapeutic indications. As structural optimization and formulation studies continue, this compound is poised to play an increasingly important role in the development of next-generation therapeutics for CNS disorders, oncology, and other disease areas.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.